Cas no 58863-42-6 (Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester)

• Product Name: Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester
• CAS No: 58863-42-6
• MF: C₁₂H₁₆S₂
• MW: 224.385440826416
• CID: 377412
• PubChem ID: 143582
• Update Time: 2025-04-19

Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioicacid, 4-(1,1-dimethylethyl)-, methyl ester
• methyl 4-tert-butylbenzenecarbodithioate
• Benzenecarbodithioic acid, 4-(1,1-dimethylethyl)methyl ester
• Benzenecarbodithioic acid, 4-(1,1-dimethylethyl)-, methyl ester
• DTXSID20207574
• 58863-42-6
• methyl 4-t-butyldithiobenzoate
• XGVNDLXEGXTPBM-UHFFFAOYSA-N
• Methyl 4-tert-butyl-dithiabenzoate

• Inchi： 1S/C12H16S2/c1-12(2,3)10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3
• InChI Key： XGVNDLXEGXTPBM-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC(=CC=1)C(C)(C)C)=S

Computed Properties

• Exact Mass: 224.06948
• Monoisotopic Mass: 224.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.582
• PSA: 0